Cas no 1171381-90-0 (4-Ethylphenylglyoxal hydrate)

• Product Name: 4-Ethylphenylglyoxal hydrate
• CAS No: 1171381-90-0
• Molecular Formula: C₁₀H₁₀O₂^.H₂O
• Molecular Weight: 180.20048
• MDL: MFCD08705868
• CID: 838798

4-Ethylphenylglyoxal hydrate Properties

Names and Identifiers

• 4-Ethylphenylglyoxal hydrate
• 2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate

• MDL： MFCD08705868
• InChIKey： QFDCQUPYEYQFJM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O2.H2O/c1-2-8-3-5-9(6-4-8)10(12)7-11;/h3-7H,2H2,1H3;1H2
• SMILES： CCC1=CC=C(C=C1)C(=O)C=O.O

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 13

Experimental Properties

• LogP: 1.56630
• PSA: 43.37000

4-Ethylphenylglyoxal hydrate Security Information

• Dangerous goods sign：
• Hazard Statement： Irritant

4-Ethylphenylglyoxal hydrate Customs Data

• Customs Data：

  United Statescustoms code:

  2918303000

  Summary:

  2918303000 Other Aromatic Carboxylic Acids With Aldehyde Or Ketone Function But Without Other Oxygen Function And Their Derivatives,(excluding Products Of Us Note 3 to Section 6). Rate general: 6.5%. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 15.4￠/kg + 57%